N-heptyl-2,2-diphenyl-acetamide
Cat. No. B8627199
M. Wt: 309.4 g/mol
InChI Key: IBIIEWDGOKIREP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06548522B1
Procedure details
The title compound, white solid, m.p. 90° C. and MS: m/e=309 (M+) was prepared in accordance with the general method of example 1 from diphenylacetyl chloride and heptylamine.
Name
Identifiers
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REACTION_CXSMILES
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[C:1]1([CH:7]([C:11]2[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=2)[C:8](Cl)=[O:9])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[CH2:17]([NH2:24])[CH2:18][CH2:19][CH2:20][CH2:21][CH2:22][CH3:23]>>[CH2:17]([NH:24][C:8](=[O:9])[CH:7]([C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1)[C:1]1[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1)[CH2:18][CH2:19][CH2:20][CH2:21][CH2:22][CH3:23]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C(C(=O)Cl)C1=CC=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CCCCCC)N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(CCCCCC)NC(C(C1=CC=CC=C1)C1=CC=CC=C1)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
